Cas no 1337301-73-1 (methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate)

• Product Name: methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate
• CAS No: 1337301-73-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6364639
• PubChem ID: 165827101
• Update Time: 2025-10-28

methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate
• 1337301-73-1
• methyl 2-methyl-4-[(pyrrolidin-3-yl)methyl]benzoate
• EN300-1740674

• Inchi： 1S/C14H19NO2/c1-10-7-11(8-12-5-6-15-9-12)3-4-13(10)14(16)17-2/h3-4,7,12,15H,5-6,8-9H2,1-2H3
• InChI Key： BLAPYXQPPKRNLT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)CC1CNCC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate

Introduction to Methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate (CAS No. 1337301-73-1)

Methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1337301-73-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes a benzoic acid moiety linked to a methyl group and a pyrrolidine ring. The presence of the pyrrolidine substituent introduces unique pharmacological properties, making this compound a promising candidate for further investigation in medicinal chemistry.

The structural composition of methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate is meticulously designed to explore potential interactions with biological targets. The benzoate group is well-known for its role in various pharmaceutical applications, often serving as a key structural element in drugs due to its ability to modulate enzyme activity and receptor binding. The incorporation of a methyl group at the 2-position and a pyrrolidin-3-ylmethyl moiety at the 4-position further enhances its molecular diversity, enabling tailored interactions with biological systems.

In recent years, there has been a growing interest in the development of novel compounds that can modulate central nervous system (CNS) functions. The pyrrolidine ring, a common pharmacophore in CNS-active drugs, is known for its ability to interact with various neurotransmitter receptors and ion channels. This feature makes methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate a potential candidate for investigating its effects on neurological disorders. Preliminary studies have suggested that compounds with similar structural motifs may exhibit properties relevant to anxiety modulation, cognitive enhancement, and pain management.

The synthesis of methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The purity and yield of the final product are critical factors that determine its suitability for further pharmacological testing.

One of the key aspects of studying methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate is its potential role in drug discovery. The compound's unique structural features make it an attractive scaffold for designing new therapeutic agents. Researchers are exploring its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. This approach not only aims to identify new lead compounds but also provides insights into the mechanisms of action of existing drugs.

The pharmacokinetic properties of methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate are also of great interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential and safety profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are used to characterize the compound's behavior in biological systems. These studies help in optimizing drug formulations and predicting clinical outcomes.

In conclusion, methyl 2-methyl-4-(pyrrolidin-3-yl)methylbenzoate represents a significant advancement in the field of medicinal chemistry. Its complex structure and unique pharmacological properties make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover the potential benefits of this compound, it holds promise for contributing to the development of novel treatments for various diseases.